[[(2R)-1-[6-[[[5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2-oxopyrimidin-4-yl]amino]methylamino]purin-9-yl]propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propan-2-yl carbonate

• Molecular Formula: C28H40FN8O13PS
• Molecular Weight: 778.7 g/mol
• IUPAC Name: [[(2R)-1-[6-[[[5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2-oxopyrimidin-4-yl]amino]methylamino]purin-9-yl]propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propan-2-yl carbonate
• InChI: InChI=1S/C28H40FN8O13PS/c1-16(2)48-27(40)43-13-46-51(42,47-14-44-28(41)49-17(3)4)15-45-18(5)6-36-12-34-22-24(32-11-33-25(22)36)31-10-30-23-19(29)7-37(26(39)35-23)20-9-52-21(8-38)50-20/h7,11-12,16-18,20-21,38H,6,8-10,13-15H2,1-5H3,(H,30,35,39)(H,31,32,33)/t18-,20+,21-/m1/s1
• InChI Key: XBSZZLHHNLWHEU-HLAWJBBLSA-N
• Isomeric SMILES: C[C@H](CN1C=NC2=C(N=CN=C21)NCNC3=NC(=O)N(C=C3F)[C@@H]4CS[C@@H](O4)CO)OCP(=O)(OCOC(=O)OC(C)C)OCOC(=O)OC(C)C
• Canonical SMILES: CC(C)OC(=O)OCOP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)NCNC3=NC(=O)N(C=C3F)C4CSC(O4)CO)OCOC(=O)OC(C)C

Description

The compound “[[(2R)-1-[6-[[[5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2-oxopyrimidin-4-yl]amino]methylamino]purin-9-yl]propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propan-2-yl carbonate” is a complex organic molecule

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such complex molecules typically involves multiple steps, including the formation of key intermediates and their subsequent functionalization. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts or reagents.

Industrial Production Methods

Industrial production methods for such compounds usually involve scaling up the laboratory synthesis procedures. This may include optimizing reaction conditions for higher yields and purity, as well as ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

Compounds like this can undergo various types of chemical reactions, including:

Oxidation: Introduction of oxygen or removal of hydrogen.

Reduction: Addition of hydrogen or removal of oxygen.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts (e.g., palladium on carbon).

Major Products Formed

The major products formed from these reactions depend on the specific functional groups present in the compound and the reaction conditions used.

Scientific Research Applications

Chemistry

In chemistry, such compounds are often used as intermediates in the synthesis of more complex molecules or as catalysts in various reactions.

Biology

In biology, these compounds may be studied for their potential biological activity, including their interactions with enzymes or receptors.

Medicine

In medicine, compounds like this are often investigated for their potential therapeutic effects, such as antiviral, antibacterial, or anticancer properties.

Industry

In industry, these compounds may be used in the production of pharmaceuticals, agrochemicals, or materials with specific properties.

Mechanism of Action

The mechanism of action of such compounds typically involves their interaction with specific molecular targets, such as enzymes or receptors. This interaction can lead to the modulation of various biochemical pathways, resulting in the desired therapeutic or biological effect.

Comparison with Similar Compounds

Similar Compounds

Similar compounds may include other nucleoside analogs or phosphonate derivatives. These compounds often share similar structural features and may exhibit comparable biological activities.

Uniqueness

The uniqueness of the compound lies in its specific structural features, which may confer unique properties or activities compared to other similar compounds.